Cas no 2090461-32-6 (2-chloro-8-fluoro-6-methylquinoline-4-carboxylic acid)

• Product Name: 2-chloro-8-fluoro-6-methylquinoline-4-carboxylic acid
• CAS No: 2090461-32-6
• MF: C₁₁H₇ClFNO₂
• MW: 239.630185365677
• CID: 5239547
• Update Time: 2025-08-04

2-chloro-8-fluoro-6-methylquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinecarboxylic acid, 2-chloro-8-fluoro-6-methyl-
• 2-chloro-8-fluoro-6-methylquinoline-4-carboxylic acid

• Inchi： 1S/C11H7ClFNO2/c1-5-2-6-7(11(15)16)4-9(12)14-10(6)8(13)3-5/h2-4H,1H3,(H,15,16)
• InChI Key： AIVOUFXCARYIOB-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(C)=CC=2F)C(C(O)=O)=CC=1Cl

Additional information on 2-chloro-8-fluoro-6-methylquinoline-4-carboxylic acid

2-Chloro-8-Fluoro-6-Methylquinoline-4-Carboxylic Acid: A Comprehensive Overview

2-Chloro-8-fluoro-6-methylquinoline-4-carboxylic acid is a structurally complex organic compound with the CAS registry number 2090461-32-6. This compound belongs to the class of quinoline derivatives, which are widely studied in medicinal chemistry due to their potential pharmacological activities. The molecule features a quinoline ring system with substituents at positions 2, 4, 6, and 8, including a chlorine atom at position 2, a fluorine atom at position 8, a methyl group at position 6, and a carboxylic acid group at position 4. These substituents contribute to the compound's unique chemical properties and biological activity.

The synthesis of 2-chloro-8-fluoro-6-methylquinoline-4-carboxylic acid typically involves multi-step organic reactions. Researchers often employ methods such as nucleophilic substitution, Friedel-Crafts alkylation, and oxidation to construct the quinoline framework. The introduction of halogen atoms (chlorine and fluorine) and the methyl group requires precise control over reaction conditions to ensure high yields and purity. The carboxylic acid group is often introduced via oxidation of an alcohol or through direct synthesis using appropriate reagents.

Recent studies have highlighted the potential of quinoline derivatives in various therapeutic areas. For instance, 2-chloro-8-fluoro-6-methylquinoline-4-carboxylic acid has shown promise as a lead compound in the development of anti-inflammatory agents. Its ability to modulate inflammatory pathways makes it a valuable candidate for further preclinical testing. Additionally, this compound has been investigated for its potential anti-cancer properties. Preclinical studies suggest that it may inhibit key enzymes involved in cancer cell proliferation, offering a novel avenue for cancer therapy.

The pharmacokinetic profile of 2-chloro-8-fluoro-6-methylquinoline-4-carboxylic acid is another area of active research. Understanding its absorption, distribution, metabolism, and excretion (ADME) properties is crucial for determining its suitability as a drug candidate. Early studies indicate that the compound exhibits moderate solubility in aqueous solutions, which may influence its bioavailability. Researchers are exploring strategies to enhance its pharmacokinetic properties through structural modifications or formulation innovations.

In terms of structural modifications, scientists have explored the impact of substituent variations on the compound's biological activity. For example, replacing the chlorine atom with other halogens or altering the position of substituents has been shown to significantly affect both in vitro and in vivo activity. These findings underscore the importance of fine-tuning molecular structure to optimize therapeutic efficacy while minimizing potential side effects.

Another emerging application of 2-chloro-8-fluoro-6-methylquinoline-4-carboxylic acid lies in its potential use as a building block for more complex molecules. Its quinoline core serves as a versatile scaffold for further functionalization, enabling the creation of novel compounds with diverse biological activities. This versatility positions it as an important intermediate in drug discovery pipelines.

From an environmental standpoint, researchers are also examining the ecological impact of quinoline derivatives, including 2-chloro-8-fluoro-6-methylquinoline-4-carboxylic acid. Understanding their biodegradation pathways and environmental fate is essential for ensuring sustainable practices in pharmaceutical development. Preliminary studies suggest that these compounds undergo microbial degradation under specific conditions, but further research is needed to fully characterize their environmental behavior.

In conclusion, 2-chloro-8-fluoro-6-methylquinoline-4-carboxylic acid represents a compelling molecule with significant potential in medicinal chemistry and drug discovery. Its unique structure and promising biological activity make it a focal point for ongoing research efforts. As scientists continue to explore its properties and applications, this compound is poised to contribute meaningfully to advancements in therapeutic development.